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Compound of Interest

Compound Name: 2-Butyl-1-octanol

Cat. No.: B151752

Essential Safety and Handling Guide for 2-Butyl-
1-octanol

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 2-Butyl-1-octanol in a laboratory setting. The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Butyl-1-octanol is a combustible liquid that can cause skin and eye irritation.[1] It is also
very toxic to aquatic life with long-lasting effects.[1][2] Adherence to proper PPE protocols is
mandatory to minimize exposure risk.

Summary of Required Personal Protective Equipment
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PPE Type Specification Rationale

To prevent skin contact.
) Nitrile rubber gloves (minimum  Gloves must be inspected
Hand Protection ] ]
0.11 mm thickness).[2] before use and disposed of

properly after handling.[2]

Tightly fitting safety goggles or
safety glasses with side-

. . . To protect eyes from splashes
Eye Protection shields.[2][3] A face shield (8-

) o and vapors.
inch minimum) may be
necessary for splash hazards.
Skin and Body Protection Protective clothing. To prevent skin exposure.[3]

Use in a well-ventilated area.

[2][3][4] If ventilation is

inadequate or exposure limits To avoid inhalation of vapors
are exceeded, a NIOSH/MSHA  or mist.[2][4]

approved respirator should be

worn.[3][5]

Respiratory Protection

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Butyl-1-octanol is provided below
for easy reference.
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Property

Value

CAS Number

3913-02-8[2][6]

Molecular Formula

C12H260][2]

Molecular Weight 186.33 g/mol [2][6]

Appearance Clear, colorless to light yellow liquid

Boiling Point 145-149 °CJ6]

Density 0.833 g/mL at 25 °CJ6]

Flash Point 122 °C (251.6 °F)[6]

Solubility Insoluble in water; miscible with most organic

solvents.

Operational Plan for Handling and Storage

A systematic approach to handling and storing 2-Butyl-1-octanol is crucial for maintaining a

safe laboratory environment.

Step-by-Step Handling and Storage Protocol:

e Receiving: Upon receipt, inspect the container for any damage or leaks.

» Storage:

o

[¢]

[¢]

o

e Handling:

Keep containers tightly closed.[2][3][5]

Store away from strong oxidizing agents.

Store in a cool, dry, and well-ventilated place.[2][3]

Opened containers must be carefully resealed and kept upright to prevent leakage.[2]

o Handle in accordance with good industrial hygiene and safety practices.[2][3]
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o Avoid inhalation of vapor or mist.
o Use personal protective equipment as specified in the table above.

o Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

e Spill Management:

[¢]

In case of a spill, evacuate personnel to a safe area.[2][4]

o Use personal protective equipment during cleanup.[2][4]

o Prevent further leakage or spillage if it is safe to do so.[2][4]
o Do not let the product enter drains.[2][4]

o Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and dispose of it
as hazardous waste.[2][4]

o Keep the absorbed material in suitable, closed containers for disposal.[2][4]

Store in Cool, Dry,
Well-Ventilated Area

Receive Chemical Inspect Container

+ Handling Return to Storage

Wash Hands After Use

A4

Use in Well-Ventilated Area

A\

Wear Appropriate PPE

Collect Waste in Dispose via Licensed
Designated Container Professional Service

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2-Butyl-1-octanol.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always consult a
physician and show them the safety data sheet.[2][4]

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[2]

[3]4]

Take off contaminated clothing and shoes
Skin Contact immediately. Wash off with soap and plenty of
water. Consult a physician.[2][3][4]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes and consult a physician. Continue

rinsing eyes during transport to the hospital.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse
mouth with water. Consult a physician.[2][3][4]

Disposal Plan

Proper disposal of 2-Butyl-1-octanol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect surplus and non-recyclable solutions in a designated, labeled, and closed
container.

o Professional Disposal:
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o Offer the waste to a licensed disposal company.[2]

o Contact a licensed professional waste disposal service to dispose of this material.

o Container Disposal:

o Dispose of contaminated packaging as unused product.[2] Do not reuse empty containers.

[3]
e Environmental Precautions:
o Discharge into the environment must be avoided.[2][4]

It is imperative to follow all applicable regional, national, and local laws and regulations for
waste disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

